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Compound of Interest

(2-lodophenyl)hydrazine
Compound Name:
hydrochloride

Cat. No.: B151184

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of (2-
lodophenyl)hydrazine hydrochloride, a key reagent in various chemical syntheses.

Molecular Weight and Composition

(2-lodophenyl)hydrazine hydrochloride is the hydrochloride salt of (2-lodophenyl)hydrazine.
The addition of hydrogen chloride (HCI) to the hydrazine compound results in the formation of
this stable salt.

The molecular formula for (2-lodophenyl)hydrazine hydrochloride is CeHsCIINz. Its
molecular weight is a fundamental property derived from the sum of the atomic weights of its
constituent atoms. Based on established atomic masses, the molecular weight is 270.5 g/mol .

[1]

A detailed breakdown of the molecular weight calculation is provided in the table below.
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Standard Total
Element Symbol Atomic Count Atomic Weight  Contribution (
(g/mol) g/mol )
Carbon C 6 12.011[2][3] 72.066
Hydrogen H 8 1.008[4][5] 8.064
Chlorine Cl 1 35.45[6][7] 35.45
lodine | 1 126.904[8][9] 126.904
Nitrogen N 2 14.007[10][11] 28.014

Total 270.498

Note: The calculated molecular weight of 270.498 g/mol is consistent with the commonly cited
value of 270.5 g/mol .[1]

The molecular weight of the free base, (2-lodophenyl)hydrazine (CeH7IN2), is 234.04 g/mol .
[12]

Experimental Protocols and Signaling Pathways

The determination of a compound's molecular weight is a fundamental calculation based on its

chemical formula and the atomic weights of its elements. As such, experimental protocols for its
determination are not typically presented in this context. The value is derived from foundational
chemical principles.

Similarly, signaling pathways are biological processes and are not relevant to the intrinsic
chemical properties of a single molecule like (2-lodophenyl)hydrazine hydrochloride.

Logical Relationship of Molecular Composition

The following diagram illustrates the elemental composition that contributes to the overall
molecular weight of (2-lodophenyl)hydrazine hydrochloride.
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Elemental Contribution to Molecular Weight

(2-lodophenyl)hydrazine hydrochloride
Molecular Weight: 270.5 g/mol

Carbon (C) Hydrogen (H) Chlorine (Cl) lodine (1) Nitrogen (N)
6 atoms 8 atoms 1 atom 1 atom 2 atoms

Click to download full resolution via product page

Caption: Elemental components of (2-lodophenyl)hydrazine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151184#2-iodophenyl-hydrazine-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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